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Introduction

VK-1I-36 is a synthetic small molecule and an analog of carvedilol, a third-generation beta-
blocker. Unlike its parent compound, VK-II-36 is designed to have minimal beta-adrenergic
blocking activity. Its primary known mechanism of action is the suppression of sarcoplasmic
reticulum (SR) Ca2+ release through direct inhibition of the ryanodine receptor 2 (RyR2).[1]
This targeted activity on a crucial intracellular calcium channel makes VK-1I-36 a valuable tool
for investigating the role of RyR2-mediated calcium signaling in various cellular processes.

Recent studies have highlighted the importance of intracellular calcium signaling in the
pathophysiology of numerous diseases, including cancer. Dysregulation of calcium
homeostasis is implicated in tumor proliferation, migration, and apoptosis. The ryanodine
receptor, a key regulator of intracellular calcium release, has been identified as a potential
therapeutic target in several cancers. While the direct effects of VK-II-36 on cancer cells have
not been extensively published, its specific mechanism of action on RyR2 presents a
compelling rationale for its investigation as a modulator of cancer cell biology.
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These application notes provide a comprehensive guide for the use of VK-II-36 in cell culture
experiments, with a focus on assessing its effects on cell viability, key signaling pathways, and
protein localization.

Mechanism of Action: The RyR2-Calcium Signaling
Pathway

VK-II-36 exerts its biological effects by directly interacting with the ryanodine receptor 2
(RyR2), an intracellular calcium release channel located on the membrane of the
endoplasmic/sarcoplasmic reticulum. By inhibiting RyR2, VK-1I-36 prevents the release of
stored calcium from the ER/SR into the cytoplasm. This modulation of intracellular calcium
levels can have profound effects on a multitude of downstream signaling cascades that are
calcium-dependent and are critical for cell proliferation, survival, and motility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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